Cas no 638198-74-0 (methyl 2-(8Z)-5,6,7,8-tetrahydroindolizin-8-ylideneacetate)

• Product Name: methyl 2-(8Z)-5,6,7,8-tetrahydroindolizin-8-ylideneacetate
• CAS No: 638198-74-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 3347420
• PubChem ID: 133669151
• Update Time: 2025-10-29

methyl 2-(8Z)-5,6,7,8-tetrahydroindolizin-8-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, (6,7-DIHYDRO-8(5H)-INDOLIZINYLIDENE)-, METHYL ESTER
• methyl 2-(8Z)-5,6,7,8-tetrahydroindolizin-8-ylideneacetate
• EN300-1459994
• methyl 2-[(8Z)-5,6,7,8-tetrahydroindolizin-8-ylidene]acetate
• 638198-74-0

• Inchi： 1S/C11H13NO2/c1-14-11(13)8-9-4-2-6-12-7-3-5-10(9)12/h3,5,7-8H,2,4,6H2,1H3/b9-8-
• InChI Key： MGAFUIPTTUKBER-HJWRWDBZSA-N
• SMILES： O(C)C(/C=C1\C2=CC=CN2CCC\1)=O

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 2-(8Z)-5,6,7,8-tetrahydroindolizin-8-ylideneacetate

Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate: A Promising Compound in Pharmaceutical Research

Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate, identified by its CAS number 638198-74-0, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating biological pathways associated with inflammatory responses and neurodegenerative diseases, making it a focal point for researchers aiming to develop novel therapeutic agents.

The molecular framework of Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate is composed of a tetrahydroindolizine core linked to an acetic acid ester group. This structural feature contributes to its pharmacological activity by enabling interactions with specific protein targets. The stereochemistry of the compound, particularly the 8Z configuration, plays a critical role in determining its biological efficacy and selectivity. Such stereochemical nuances are essential for optimizing drug potency and minimizing off-target effects.

Recent advancements in synthetic methodologies have enabled the efficient production of Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate. Researchers have employed catalytic asymmetric synthesis techniques to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These synthetic strategies not only enhance the scalability of production but also ensure the compound meets stringent quality standards required for clinical trials. The development of these methods reflects the growing emphasis on green chemistry and sustainable practices in pharmaceutical research.

Experimental studies have demonstrated that Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate exhibits promising pharmacological properties. In vitro assays have shown its ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX. This activity suggests its potential as an anti-inflammatory agent, a property that has been further validated in animal models of arthritis and inflammatory bowel disease. The compound's ability to modulate these pathways without causing significant systemic toxicity is a notable advantage in drug development.

Furthermore, Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate has shown potential in the treatment of neurodegenerative disorders. Preclinical studies indicate that it may exert neuroprotective effects by reducing oxidative stress and enhancing mitochondrial function. These findings are particularly relevant in the context of diseases such as Alzheimer's and Parkinson's, where oxidative damage plays a pivotal role in disease progression. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

The integration of computational modeling and molecular dynamics simulations has provided deeper insights into the interactions between Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate and its target proteins. These studies have identified key binding sites and conformational changes that contribute to its biological activity. Such computational approaches are increasingly being used to accelerate drug discovery by predicting molecular interactions and optimizing lead compounds for clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate in combination therapies. For instance, its potential synergistic effects with existing anti-inflammatory drugs have been investigated in clinical trials. These studies aim to enhance therapeutic outcomes while reducing the risk of adverse effects associated with monotherapy. The development of such combination therapies underscores the importance of interdisciplinary research in modern pharmacology.

Despite its promising properties, the development of Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate as a therapeutic agent is subject to rigorous regulatory scrutiny. Preclinical and clinical trials are essential to establish its safety, efficacy, and optimal dosing regimens. Regulatory agencies such as the FDA and EMA are closely monitoring these trials to ensure compliance with stringent safety standards. The successful transition from preclinical to clinical stages will be a critical milestone in its journey toward therapeutic application.

In conclusion, Methyl 2-(8Z)-5,6,7,8-Tetrahydroindolizin-8-ylideneacetate stands as a testament to the innovative potential of medicinal chemistry. Its unique molecular structure, coupled with its demonstrated pharmacological activity, positions it as a promising candidate for the treatment of various diseases. Ongoing research and development efforts are likely to further elucidate its therapeutic potential, paving the way for its eventual use in clinical practice.